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Compound of Interest

Compound Name: GRP-60367 hydrochloride

Cat. No.: B8134323

Get Quote

For researchers, scientists, and drug development professionals, this document provides an in-

depth technical overview of GRP-60367 hydrochloride, a novel first-in-class small-molecule

inhibitor of the rabies virus (RABV).

GRP-60367 hydrochloride has emerged as a potent antiviral agent with nanomolar efficacy

against certain strains of the rabies virus.[1][2][3] Its targeted mechanism of action offers a

promising avenue for the development of new therapeutic strategies against this fatal

neurological disease. This guide consolidates the current knowledge on its chemical structure,

properties, and biological activity, providing a valuable resource for ongoing and future

research.

Chemical Structure and Properties
GRP-60367 hydrochloride is the hydrochloride salt of the parent compound GRP-60367. The

salt form generally offers enhanced water solubility and stability, which is advantageous for

experimental and developmental purposes.[2]

Chemical Structure:
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Figure 1: 2D structure of GRP-60367 hydrochloride.

Table 1: Chemical and Physical Properties of GRP-60367 Hydrochloride
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Property Value Source

IUPAC Name

[4-[2-(2,5-

dimethylphenoxy)ethylamino]pi

peridin-1-yl]-pyridin-4-

ylmethanone;hydrochloride

PubChem

CAS Number 2803211-60-9 [1][3][4][5]

Molecular Formula C₂₁H₂₈ClN₃O₂ [4]

Molecular Weight 389.9 g/mol [4]

SMILES

CC1=CC(=C(C=C1)C)OCCNC

2CCN(CC2)C(=O)C3=CC=NC

=C3.Cl

[4]

Appearance Solid, Off-white to light yellow MedChemExpress

Solubility
DMSO: 250 mg/mL (641.16

mM; requires sonication)
MedChemExpress

Storage

4°C, sealed storage, away

from moisture. In solvent:

-80°C for 6 months; -20°C for 1

month.

[1]

Mechanism of Action and Biological Activity
GRP-60367 hydrochloride functions as a direct-acting antiviral by specifically inhibiting the

entry of the rabies virus into host cells.[1][3] Its molecular target is the rabies virus glycoprotein

(RABV G), a critical component of the viral envelope responsible for receptor binding and

membrane fusion. By targeting the G protein, GRP-60367 hydrochloride effectively blocks the

initial and essential step of the viral life cycle.
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Caption: Workflow for the time-of-addition antiviral assay.
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Methodology:

Cell Seeding: Plate a suitable host cell line (e.g., BEAS-2B, Neuro-2a) in 96-well plates and

incubate overnight to allow for cell adherence.

Synchronized Infection: Pre-chill the cells at 4°C for 30 minutes. Replace the medium with a

pre-chilled viral inoculum of RABV at a specific multiplicity of infection (MOI). Incubate at 4°C

for 1 hour to allow viral attachment but not entry.

Initiation of Entry: Remove the inoculum, wash the cells with cold PBS to remove unbound

virus, and add pre-warmed culture medium to initiate synchronous viral entry. This point is

considered time zero (T=0).

Compound Addition: Add GRP-60367 hydrochloride at its effective concentration (e.g., 10x

EC₅₀) to different wells at various time points before and after infection (e.g., -1h, 0h, 1h, 2h,

4h, 8h). Include appropriate controls (no virus, virus with no compound, and known inhibitors

of different stages).

Incubation: Incubate the plates for a period sufficient for one round of viral replication (e.g.,

24-48 hours).

Quantification of Viral Replication: Measure the extent of viral replication in each well. This

can be done using various methods such as:

Reporter Virus Assays: If using a reporter virus (e.g., expressing luciferase or a fluorescent

protein), measure the reporter signal.

Quantitative PCR (qPCR): Quantify the levels of viral RNA.

Plaque Assay or Focus-Forming Assay: Titer the amount of infectious virus produced.

Data Analysis: Plot the percentage of inhibition against the time of compound addition. A

significant reduction in viral replication only when the compound is added early in the

infection cycle (around T=0) is indicative of an entry inhibitor.

Viral Entry Assay using Pseudotyped Viruses
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To specifically study the effect of GRP-60367 on RABV G-mediated entry without the need for

handling live rabies virus, a common approach is to use a safe, replication-deficient viral core

(e.g., from vesicular stomatitis virus, VSV, or a lentivirus) pseudotyped with the RABV G

protein. These pseudoviruses often carry a reporter gene.

Methodology:

Production of Pseudotyped Viruses: Co-transfect a suitable packaging cell line (e.g.,

HEK293T) with a plasmid encoding the viral core and reporter gene, and a separate plasmid

encoding the RABV G protein. Harvest the supernatant containing the pseudotyped viral

particles.

Transduction of Target Cells: Seed target cells in a 96-well plate. The following day, pre-

incubate the cells with various concentrations of GRP-60367 hydrochloride for 1 hour.

Infection: Add the RABV G-pseudotyped virus to the wells.

Incubation and Analysis: Incubate for 48-72 hours, then measure the reporter gene

expression (e.g., luciferase activity, fluorescence).

Data Analysis: Calculate the EC₅₀ value of GRP-60367 hydrochloride by plotting the dose-

response curve.

Synthesis
A detailed, publicly available synthesis protocol for GRP-60367 hydrochloride is not readily

found in the scientific literature. However, based on its chemical structure, a plausible synthetic

route would likely involve the following key steps:

Synthesis of the piperidine core: This would involve the formation of the substituted

piperidine ring.

Coupling with isonicotinoyl chloride: The piperidine core would be acylated with isonicotinoyl

chloride or a similar activated derivative of isonicotinic acid.

Alkylation of the secondary amine: The secondary amine on the piperidine ring would be

alkylated with a suitable 2-(2,5-dimethylphenoxy)ethyl halide or tosylate.
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Salt formation: The final compound would be treated with hydrochloric acid to form the

hydrochloride salt.

Note: This is a generalized synthetic scheme. The actual synthesis may involve protecting

groups and different reaction conditions.

Conclusion
GRP-60367 hydrochloride is a highly potent and specific inhibitor of rabies virus entry. Its

well-defined mechanism of action, targeting the viral glycoprotein G, makes it an excellent tool

for studying the intricacies of rabies virus infection and a promising lead compound for the

development of novel antiviral therapies. The experimental protocols outlined in this guide

provide a framework for researchers to further investigate the properties and potential

applications of this molecule. Further research is warranted to explore its in vivo efficacy,

pharmacokinetic profile, and potential for clinical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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